![molecular formula C21H19ClN4 B2437022 4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile CAS No. 320418-02-8](/img/structure/B2437022.png)
4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile, also known as 4-Chloro-6-diethylamino-2-phenyl-5-pyrimidinecarbonitrile (CDEAPPC), is a chemical compound used in a variety of scientific research applications. It is a member of the pyrimidine family of compounds, and is used in many research fields, including organic synthesis, biochemistry, and drug discovery. CDEAPPC is also used as a building block in the synthesis of other compounds, such as pharmaceuticals and agrochemicals.
Scientific Research Applications
Antimicrobial Activity
- Synthesized derivatives of the compound have shown moderate activity against Gram-positive, Gram-negative bacteria, and fungi in concentrations of 50 μg/ml (J.V. Guna & D.M. Purohit, 2012).
Synthesis and Chemical Reactions
- The compound's derivatives, such as 5-amino-7-methyl-2-phenyl-7H-pyrrolo[2,3-d]-pyrimidine-6-carbonitrile, have been synthesized and studied for their reactions, contributing to the development of new ring systems like 1,5-dihydro-5-methyl-7-phenyl-2H-pyrrolo[2,3-d:4,5-d′]dipyrimidine-2,4-(3H)dithione (Dong-Min Kim† & A. A. Santilli, 1971).
Anticancer Activities
- Environmentally friendly synthesis methods for derivatives of this compound have been developed. These derivatives showed potential as anticancer agents, with compound 4i demonstrating significant inhibitory activity against multiple human tumor cell lines (S. Tiwari et al., 2016).
Biological Activity
- Several amino-substituted derivatives of the compound have been synthesized and identified as compounds of potential biological interest (E. Campaigne, J. Ho & M. Bradford, 1970).
Anticonvulsant Properties
- Microwave-assisted synthesis of triazolopyrimidine derivatives showed that certain compounds, like 7-Amino-3-(4-chlorophenyl)-5-(2,4-dichloro-phenyl)-[1,2,4]triazolo[4,3-a]pyrimidine-6-carbonitrile, are promising anticonvulsant agents (V. A. Divate & Savita Dhongade-Desai, 2014).
Nonlinear Optical Properties
- Phenyl pyrimidine derivatives, including 4-((4-chlorobenzyl)thio)-6-methyl-2-phenylpyrimidine, have been studied for their potential in nonlinear optics (NLO) and other high-tech applications, demonstrating significant NLO character (A. Hussain et al., 2020).
properties
IUPAC Name |
4-(4-chlorophenyl)-6-(diethylamino)-2-phenylpyrimidine-5-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN4/c1-3-26(4-2)21-18(14-23)19(15-10-12-17(22)13-11-15)24-20(25-21)16-8-6-5-7-9-16/h5-13H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWULBIAUIYJUKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC(=NC(=C1C#N)C2=CC=C(C=C2)Cl)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.